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Compound of Interest

Compound Name: Bromotrifluoroethylene

Cat. No.: B1204643

Application Notes and Protocols for
Bromotrifluoroethylene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of bromotrifluoroethylene (BTFE) in a laboratory setting. Adherence to these
guidelines is crucial to mitigate the risks associated with this hazardous chemical.

Introduction

Bromotrifluoroethylene (C2BrFs) is a colorless, highly flammable gas with a musty,
phosgene-like odor.[1] It is a valuable reagent in the synthesis of trifluorovinyl compounds.[1]
However, it also presents significant health and safety hazards, including toxicity, flammability,
and the potential for spontaneous polymerization.[1][2] These protocols are designed to ensure
the safe use of bromotrifluoroethylene in a laboratory environment.

Hazard Identification and Data Summary

Bromotrifluoroethylene is classified as a highly flammable and reactive chemical, posing a
dangerous fire and explosion hazard.[2] It can also cause skin, eye, and respiratory irritation.[3]

[4115]

Table 1: Physical and Chemical Properties of Bromotrifluoroethylene

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1204643?utm_src=pdf-interest
https://www.benchchem.com/product/b1204643?utm_src=pdf-body
https://www.benchchem.com/product/b1204643?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromotrifluoroethylene
https://en.wikipedia.org/wiki/Bromotrifluoroethylene
https://en.wikipedia.org/wiki/Bromotrifluoroethylene
https://nj.gov/health/eoh/rtkweb/documents/fs/0269.pdf
https://www.benchchem.com/product/b1204643?utm_src=pdf-body
https://www.benchchem.com/product/b1204643?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0269.pdf
https://www.chemicalbook.com/msds/bromotrifluoroethylene.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-A-05.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-A-01.pdf
https://www.benchchem.com/product/b1204643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference

Chemical Formula

C2BrFs3

[1]

Molar Mass 160.921 g/mol [1][6]
Appearance Colorless gas [1][2][6]
Odor Moldy, phosgene-like [1]
Boiling Point -25°C [1][617]
UN Number 2419 [1]

Table 2: GHS Hazard Statements for Bromotrifluoroethylene

Hazard Code

Statement

Reference

H220 Extremely flammable gas [1][6]
H280 Contains gas .under pressure; (1516]

may explode if heated
H315 Causes skin irritation [1][3][5][6]
H319 Causes serious eye irritation [11[31[5][6]
H330 Fatal if inhaled [6]
H332 Harmful if inhaled [11[3][5][6]
H335 May cause respiratory irritation  [1][3][4][5][6]

Safe Handling and Storage Workflow

The following diagram outlines the essential workflow for the safe handling and storage of

bromotrifluoroethylene in the laboratory.
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Safe Handling and Storage Workflow for Bromotrifluoroethylene

Preparation

Complete Safety Training

Y

Review Safety Data Sheet

A4

Prepare Personal Protective Equipment

Y

Prepare Well-Ventilated Work Area

Proceed to Handling

Hangling
\ 4

Receive and Inspect Cylinder

Y

Secure Cylinder in Ventilated Area

Y

Connect to Experimental System

Y

Perform Experiment in Fume Hood

Proceed to Storage/Disposal

Sto&age

Disconnect System and Purge

Disposal
Store Cylinder in Cool, Dry, Well-Ventilated Area Handle Empty Containers as Hazardous Waste
When Empty
v
Ensure Proper Labeling Contact Environmental Health & Safety for Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of bromotrifluoroethylene.
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Experimental Protocols

Due to the hazardous nature of bromotrifluoroethylene, all work must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)

Before handling bromotrifluoroethylene, ensure the following PPE is worn:

Eye Protection: Tightly fitting safety goggles with side-shields or a full-face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3][4]

Body Protection: A flame-retardant lab coat and appropriate protective clothing.[2][3]

Respiratory Protection: If exposure limits are exceeded, a full-face respirator with appropriate
cartridges is necessary.[3] For emergency situations, a self-contained breathing apparatus
(SCBA) should be used.[3]

Engineering Controls

o Ventilation: All handling of bromotrifluoroethylene must be performed in a well-ventilated
area, with a strong recommendation for using a chemical fume hood.[2][3][4]

« Ignition Sources: All sources of ignition, such as open flames, sparks, and hot surfaces, must
be eliminated from the work area.[2][3] Use only non-sparking tools and explosion-proof
equipment.[2][3]

o Grounding: Metal containers used for transferring bromotrifluoroethylene should be
grounded and bonded to prevent static discharge.[2]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[2][4]

General Handling Procedure for a Gas Cylinder

» Training: Ensure you have received proper training on the handling of hazardous gases
before commencing any work.[2]
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 Inspection: Upon receipt, visually inspect the cylinder for any signs of damage or leaks.
e Transport: Use a cylinder cart to move the cylinder. Do not roll or drag the cylinder.

e Securing: Securely fasten the cylinder in an upright position in a well-ventilated area or a gas
cabinet.[5]

o Connection: Use appropriate regulators, tubing, and fittings designed for flammable and
corrosive gases. Check for leaks using a suitable leak detection solution (e.g., soapy water)
after making connections.

e Operation: Open the cylinder valve slowly. Conduct all experimental work within a fume
hood.

o Shutdown: When the experiment is complete, close the cylinder valve. Purge the system
with an inert gas (e.g., nitrogen or argon).

¢ Disconnection: Once the system is purged and depressurized, disconnect the cylinder.
Replace the valve cap.

Storage Procedures

Proper storage of bromotrifluoroethylene is critical to prevent accidents.

» Location: Store cylinders in a cool, dry, well-ventilated area away from heat, sunlight, and
sources of ignition.[2][3][4]

o Segregation: Store bromotrifluoroethylene cylinders separately from incompatible
materials, especially oxidizing agents (e.g., perchlorates, peroxides, nitrates), strong acids,
and strong bases.[2][4][5]

o Container: Keep the container tightly closed and properly labeled.[2][3]

« Inhibitor: Bromotrifluoroethylene may polymerize spontaneously.[1] This can be inhibited
by the addition of tributylamine.[1][6][7] Check the supplier's information regarding the
presence of an inhibitor.
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Spill and Emergency Procedures

In the event of a leak or spill, immediate action is required.

Spill Response Decision Tree
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Bromotrifluoroethylene Spill Response
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Caption: Decision tree for responding to a bromotrifluoroethylene gas leak.
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First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4]
Seek immediate medical attention.[3][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4]
Remove contaminated clothing.[2] If skin irritation occurs, get medical help.[3] For contact
with the liquefied gas, which can cause frostbite, immerse the affected area in warm water.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing.[3] Seek immediate medical attention.[4][5]

 Ingestion: Ingestion is unlikely for a gas. If it occurs, do not induce vomiting and seek
immediate medical attention.[3][5]

Disposal Procedures

» Waste Disposal: Bromotrifluoroethylene and any materials contaminated with it must be
disposed of as hazardous waste.[2] This should be done through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3] Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance.[2]

o Container Disposal: Empty cylinders should be returned to the supplier. Never attempt to
refill or reuse cylinders. Contaminated packaging should be triple-rinsed (if appropriate for
the container type) and disposed of according to institutional and regulatory guidelines.[3]
The first rinse of a container that held a highly toxic substance should be collected as
hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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